Cas no 113978-49-7 (Benzene, 1-(butylthio)-3-nitro-)

• Product Name: Benzene, 1-(butylthio)-3-nitro-
• CAS No: 113978-49-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 1201296
• PubChem ID: 23030893
• Update Time: 2025-10-28

Benzene, 1-(butylthio)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(butylthio)-3-nitro-
• 3-(butylsulfanyl)nitrobenzene
• SCHEMBL6674192
• Butyl(3-nitrophenyl)sulfane
• UBGBVXRLUCDAMF-UHFFFAOYSA-N
• 1-butylsulfanyl-3-nitrobenzene
• 113978-49-7
• 1-(Butylthio)-3-nitro-benzene

• Inchi： 1S/C10H13NO2S/c1-2-3-7-14-10-6-4-5-9(8-10)11(12)13/h4-6,8H,2-3,7H2,1H3
• InChI Key： UBGBVXRLUCDAMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.1Ų

Additional information on Benzene, 1-(butylthio)-3-nitro-

Benzene, 1-(butylthio)-3-nitro- (CAS No: 113978-49-7)

Benzene, 1-(butylthio)-3-nitro- is a complex organic compound with the CAS registry number 113978-49-7. This compound is characterized by its benzene ring structure, which is substituted with a nitro group at the 3-position and a butylthio group at the 1-position. The molecular formula of this compound is C₁₀H₁₅NO₂S, and its molecular weight is approximately 209.28 g/mol.

The structure of Benzene, 1-(butylthio)-3-nitro- consists of a benzene ring with two substituents: a nitro group (-NO₂) and a butylthio group (-S-C₄H₉). The nitro group is a strong electron-withdrawing group, while the butylthio group is an electron-donating group due to the sulfur atom's lone pairs. This combination of substituents can lead to interesting electronic and chemical properties in the molecule.

The synthesis of Benzene, 1-(butylthio)-3-nitro- typically involves nucleophilic substitution reactions or coupling reactions. One common method is the substitution of a suitable benzene derivative with a nitro group and a leaving group (such as bromine or iodine) with a butylthiolate ion (S-C₄H₉^-). This reaction can be carried out under basic conditions or in the presence of a polar aprotic solvent to facilitate the substitution process.

Benzene, 1-(butylthio)-3-nitro- has been studied for its potential applications in various fields, including materials science and pharmaceuticals. The presence of both nitro and thioether groups makes this compound versatile for different types of chemical modifications. For instance, the nitro group can be reduced to an amino group (-NH₂) under specific conditions, which could be useful in drug design or as intermediates in organic synthesis.

In recent studies, researchers have explored the use of Benzene, 1-(butylthio)-3-nitro- as a precursor for synthesizing more complex molecules with potential biological activity. For example, this compound has been used in the preparation of heterocyclic compounds that exhibit anti-inflammatory or antioxidant properties. These findings suggest that further research into this compound's chemical reactivity and biological effects could lead to new applications in medicine and related fields.

The physical properties of Benzene, 1-(butylthio)-3-nitro- include a melting point of approximately -5°C and a boiling point around 200°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been reported to vary depending on the solvent's polarity and the compound's functional groups.

In terms of safety considerations, handling Benzene, 1-(butylthio)-3-nitro- requires standard laboratory precautions due to its organic nature and potential for irritation or toxicity if mishandled. Proper ventilation and personal protective equipment are recommended when working with this compound.

The study of Benzene, 1-(butylthio)-3-nitro- continues to be an area of interest for chemists and material scientists due to its unique structure and potential for further functionalization. As new synthetic methods and applications emerge, this compound is expected to play an increasingly important role in both academic research and industrial applications.